4-Cyclopropoxy-1-ethyl-2-nitrobenzene

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 4-cyclopropyloxy-1-ethyl-2-nitrobenzene
• InChI: InChI=1S/C11H13NO3/c1-2-8-3-4-10(15-9-5-6-9)7-11(8)12(13)14/h3-4,7,9H,2,5-6H2,1H3
• InChI Key: OPHQIPUBHXRFDZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)OC2CC2)[N+](=O)[O-]

Description

4-Cyclopropoxy-1-ethyl-2-nitrobenzene is a nitroaromatic compound featuring a benzene ring substituted with a nitro group (-NO₂) at the 2-position, an ethyl group (-CH₂CH₃) at the 1-position, and a cyclopropoxy group (-O-C₃H₅) at the 4-position. The cyclopropoxy moiety introduces significant steric strain due to its three-membered ring structure, which may enhance reactivity compared to linear alkoxy substituents. This compound is likely synthesized via nucleophilic aromatic substitution (NAS) or coupling reactions involving nitrobenzene derivatives and cyclopropanol precursors. Potential applications include use as an intermediate in pharmaceuticals or agrochemicals, where the cyclopropane ring could confer unique biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-1-ethyl-2-nitrobenzene typically involves multiple steps One common method is the nitration of 4-cyclopropoxy-1-ethylbenzeneThe nitration is usually carried out using a mixture of concentrated nitric acid and sulfuric acid as the nitrating agents .

Industrial Production Methods

In an industrial setting, the production of 4-Cyclopropoxy-1-ethyl-2-nitrobenzene may involve large-scale nitration processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced separation techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-1-ethyl-2-nitrobenzene can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group (-NH2) using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or using chemical reducing agents like tin(II) chloride.

Substitution: The compound can participate in nucleophilic aromatic substitution reactions, where the nitro group can be replaced by other substituents under appropriate conditions.

Oxidation: The ethyl group can be oxidized to a carboxylic acid group (-COOH) using strong oxidizing agents like potassium permanganate.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon, or tin(II) chloride in hydrochloric acid.

Substitution: Sodium methoxide in methanol for nucleophilic aromatic substitution.

Oxidation: Potassium permanganate in an acidic or basic medium.

Major Products Formed

Reduction: 4-Cyclopropoxy-1-ethyl-2-aminobenzene.

Substitution: Various substituted derivatives depending on the nucleophile used.

Oxidation: 4-Cyclopropoxy-1-carboxy-2-nitrobenzene.

Scientific Research Applications

4-Cyclopropoxy-1-ethyl-2-nitrobenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential pharmacological properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-1-ethyl-2-nitrobenzene depends on its specific application. In general, the compound can interact with various molecular targets through its functional groups. For example, the nitro group can undergo reduction to form reactive intermediates that can interact with biological molecules. The cyclopropoxy and ethyl groups can influence the compound’s lipophilicity and membrane permeability, affecting its distribution and activity within biological systems .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of 4-Cyclopropoxy-1-ethyl-2-nitrobenzene, it is compared to structurally analogous nitroaromatic compounds (Table 1).

Table 1: Comparative Analysis of 4-Cyclopropoxy-1-ethyl-2-nitrobenzene and Analogues

Compound Name	Molecular Weight (g/mol)	Substituents	Key Properties
4-Cyclopropoxy-1-ethyl-2-nitrobenzene	237.25	2-NO₂, 1-CH₂CH₃, 4-O-C₃H₅	High steric strain from cyclopropoxy; moderate solubility in nonpolar solvents
Nitrobenzene	123.11	1-NO₂	Low reactivity; high volatility; toxic; used in dye synthesis
2-Nitroanisole	153.14	2-NO₂, 4-OCH₃	Electron-withdrawing nitro and electron-donating methoxy groups; polar
1-Ethyl-2-nitrobenzene	165.17	1-CH₂CH₃, 2-NO₂	Steric hindrance from ethyl group; limited solubility in polar solvents
4-Nitroanisole	153.14	4-NO₂, 1-OCH₃	Meta-directing nitro group; used in photochemical studies

Key Findings

The electron-withdrawing nitro group at the 2-position deactivates the benzene ring, reducing susceptibility to electrophilic attack compared to non-nitro analogues.

Solubility and Stability: The compound’s solubility in methylene chloride or benzene mixtures (as noted in nitroaromatic standards ) is likely lower than simpler nitrobenzenes (e.g., nitrobenzene) due to its bulky substituents. Cyclopropane’s ring strain may reduce thermal stability compared to linear alkoxy derivatives.

Reactivity Trends: Compared to 2-nitroanisole, the cyclopropoxy group’s strain could lead to faster hydrolysis under acidic or basic conditions, releasing cyclopropanol. The ethyl group at the 1-position may sterically hinder ortho/para-directed reactions, favoring meta substitution where possible.

Contradictions and Limitations

• While nitrobenzene derivatives are commonly analyzed in methylene chloride/benzene matrices , the solubility of 4-Cyclopropoxy-1-ethyl-2-nitrobenzene in such systems remains unverified experimentally.
• Direct reactivity comparisons with cyclopropoxy-containing analogues are scarce, necessitating further studies.